Cas no 1396855-79-0 (1-(2-chlorobenzoyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine)

• Product Name: 1-(2-chlorobenzoyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine
• CAS No: 1396855-79-0
• MF: C₂₂H₂₃ClN₄O
• MW: 394.897223711014
• CID: 5364413
• PubChem ID: 71800340
• Update Time: 2025-10-10

1-(2-chlorobenzoyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine Chemical and Physical Properties

Names and Identifiers

• F6368-0106
• (2-chlorophenyl)-[4-[2-(2-phenylimidazol-1-yl)ethyl]piperazin-1-yl]methanone
• 1396855-79-0
• VU0545756-1
• AKOS024551615
• (2-chlorophenyl)(4-(2-(2-phenyl-1H-imidazol-1-yl)ethyl)piperazin-1-yl)methanone
• 1-(2-chlorobenzoyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine

• Inchi： 1S/C22H23ClN4O/c23-20-9-5-4-8-19(20)22(28)27-16-13-25(14-17-27)12-15-26-11-10-24-21(26)18-6-2-1-3-7-18/h1-11H,12-17H2
• InChI Key： DVIKHQQQRCVOSA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(N1CCN(CCN2C=CN=C2C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 394.1560391g/mol
• Monoisotopic Mass: 394.1560391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 41.4Ų

Additional information on 1-(2-chlorobenzoyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine

Introduction to 1-(2-chlorobenzoyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine (CAS No. 1396855-79-0)

1-(2-chlorobenzoyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine, with the CAS number 1396855-79-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring, a chlorobenzoyl group, and a phenylimidazole moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The piperazine ring is a common structural motif in many pharmaceuticals, known for its ability to modulate various biological targets, including receptors and enzymes. The chlorobenzoyl group adds an additional layer of complexity and functionality, potentially enhancing the compound's pharmacological properties. The phenylimidazole moiety is particularly noteworthy due to its involvement in various biological processes, such as protein-protein interactions and signal transduction pathways.

Recent studies have highlighted the potential of 1-(2-chlorobenzoyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine in several therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound can interact with specific receptors in the central nervous system (CNS), potentially modulating neurotransmitter levels and neural activity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-(2-chlorobenzoyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine exhibits potent agonist activity at serotonin receptors, which are implicated in conditions such as depression and anxiety.

In addition to its potential in neurological disorders, 1-(2-chlorobenzoyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine has also shown promise in cancer research. Preclinical studies have indicated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. A notable study published in Cancer Research found that 1-(2-chlorobenzoyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine effectively reduced tumor growth in xenograft models of breast cancer by targeting the PI3K/AKT/mTOR pathway.

The pharmacokinetic properties of 1-(2-chlorobenzoyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a viable candidate for further drug development. A study published in the European Journal of Pharmaceutical Sciences evaluated the oral bioavailability and plasma protein binding of 1-(2-chlorobenzoyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine, demonstrating that it has good oral bioavailability and moderate plasma protein binding, which are desirable characteristics for a potential therapeutic agent.

Furthermore, the safety profile of 1-(2-chlorobenzoyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine has been assessed through various preclinical toxicity studies. These studies have indicated that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1-(2-chlorobenzoyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine (CAS No. 1396855-79-0) represents a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies continue to explore its mechanisms of action and potential applications in various disease states, contributing to the advancement of medicinal chemistry and pharmaceutical science.